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Compound of Interest

Compound Name: Direct Red 26

Cat. No.: B14148512 Get Quote

An In-depth Technical Guide to Direct Red 26
Direct Red 26: A Comprehensive Overview for Researchers and Drug Development

Professionals

Direct Red 26, identified by the CAS number 3617-80-7, is a double azo dye known for its

application in the paper, leather, and textile industries.[1][2] This technical guide provides a

detailed summary of its chemical properties, experimental applications, and relevant procedural

workflows, designed for researchers, scientists, and professionals in drug development who

may encounter or utilize this compound in their work.

Core Chemical and Physical Properties
Direct Red 26 is a water-soluble red powder with the chemical formula C38H25N6Na3O13S3

and a molecular weight of 938.81 g/mol .[2] It is also known by other names including C.I.

29190, Direct Red 8BSA, and Direct Fast Scarlet 8BSA.[1][2] A summary of its key properties is

presented in the table below.
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Property Value Reference

CAS Number 3617-80-7

Chemical Formula C38H25N6Na3O13S3

Molecular Weight 938.81 g/mol

Synonyms

C.I. 29190, Direct Red 8BSA,

Direct Fast Scarlet 8BSA,

Benzo Red 8B-V, Pyrazol

Scarlet 8BS

Appearance Red powder

Solubility Water-soluble

Chemical Class Double Azo Dye

Light Fastness (ISO) 2

Soaping Fastness (ISO) Fading: 2, Staining: 2

Water Fastness (ISO) Fading: 2, Staining: 2-3

Acid Resistance (ISO) 4

Alkali Resistance (ISO) 4

Experimental Protocols
While specific, detailed protocols for the use of Direct Red 26 are not readily available in the

public domain, the following sections provide generalized experimental procedures for the

application of direct dyes to paper and leather substrates. These protocols are based on

standard industry practices and can be adapted for use with Direct Red 26.

General Protocol for Dyeing Paper with Direct Dyes
Direct dyes are commonly used in the paper industry for coloring various paper products. The

following is a general laboratory-scale protocol for dyeing paper pulp.

Materials:
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Paper pulp (e.g., bleached or unbleached kraft pulp)

Direct Red 26

Deionized water

Sodium chloride or sodium sulfate (optional, as an electrolyte to enhance exhaustion)

Formic acid or alum (for pH adjustment and fixation)

Beakers or other suitable containers

Stirring rod

Heating plate

Buchner funnel and filter paper

Drying oven

Procedure:

Pulp Preparation: Prepare a dilute suspension of paper pulp in deionized water (e.g., 1-3%

consistency).

Dye Solution Preparation: Prepare a stock solution of Direct Red 26 in warm deionized

water. The concentration will depend on the desired shade.

Dyeing:

Heat the pulp suspension to a temperature between 40-60°C.

Add the required amount of the Direct Red 26 stock solution to the pulp suspension while

stirring continuously.

If using, add an electrolyte like sodium chloride or sodium sulfate to the dye bath to

improve dye uptake.
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Continue to stir the mixture for 15-30 minutes to ensure even dye distribution and

penetration into the fibers.

Fixation:

Adjust the pH of the dye bath to 4.5-5.5 using formic acid or alum. This step helps in the

fixation of the dye to the cellulose fibers.

Continue stirring for an additional 10-15 minutes.

Sheet Formation and Drying:

Form a paper sheet from the dyed pulp using a Buchner funnel or a laboratory handsheet

former.

Press the sheet to remove excess water.

Dry the sheet in an oven at a controlled temperature (e.g., 90-105°C).

General Protocol for Dyeing Leather with Direct Dyes
Direct dyes are also utilized for coloring leather, offering good leveling properties. The following

is a generalized protocol for dyeing chrome-tanned leather.

Materials:

Chrome-tanned leather (wet blue or crust)

Direct Red 26

Water

Ammonia or sodium bicarbonate (for neutralization)

Formic acid (for fixation)

Fatliquor (optional, for softening)

Dyeing drum or suitable container
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Gloves and protective eyewear

Procedure:

Leather Preparation:

The leather should be properly neutralized to a pH of 5.0-6.0 using a weak alkali like

sodium bicarbonate or ammonia. This ensures even dye penetration.

Wash the leather thoroughly with water.

Dyeing:

Prepare a dye bath with water at approximately 50-60°C.

Dissolve the required amount of Direct Red 26 in hot water and add it to the dye bath.

Place the leather in the dyeing drum with the dye bath and run for 30-60 minutes to ensure

complete penetration of the dye.

Fixation:

Gradually add formic acid to the dye bath to lower the pH to around 3.5-4.0. This step fixes

the dye to the leather.

Continue to run the drum for another 20-30 minutes.

Rinsing and Fatliquoring:

Drain the dye bath and rinse the leather thoroughly with water until the water runs clear.

Optionally, a fatliquoring step can be performed to soften the leather.

Drying:

The dyed leather is then dried using appropriate methods such as air-drying, toggling, or

vacuum drying.
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Mandatory Visualizations
The following diagrams illustrate generalized workflows relevant to the study and application of

azo dyes like Direct Red 26.
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Sample Preparation

Exposure

Data Collection & Analysis

Azo Dye Sample

Dissolution in appropriate solvent

Serial Dilution

Exposure in multi-well plates

Introduction of dye concentrations

Test Organism (e.g., Zebrafish embryos)

Incubation under controlled conditions

Endpoint Assessment (e.g., mortality, malformations)

Observation at defined time points

Data Recording

Statistical Analysis (e.g., LC50 determination)

Conclusion

Toxicity Profile

Click to download full resolution via product page

Generalized workflow for toxicity assessment of an azo dye.
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Sample Preparation

Instrumental Analysis

Data Processing

Dyed Material (e.g., paper, textile)

Dye Extraction (if necessary)

Dilution and Filtration

Analytical Technique (e.g., UHPLC-PDA, MS)

Sample Injection

Data Acquisition (e.g., chromatogram, spectrum)

Peak Integration / Spectral Matching

Quantification using Calibration Curve

Result

Dye Identification & Concentration

Click to download full resolution via product page

Generalized analytical workflow for dye identification and quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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